Cas no 21662-09-9 (cis-4-Decenal)

• Product Name: cis-4-Decenal
• CAS No: 21662-09-9
• Molecular Formula: C₁₀H₁₈O
• Molecular Weight: 154.24932
• MDL: MFCD00007024
• CID: 88281
• PubChem ID: 24863394

cis-4-Decenal Properties

Names and Identifiers

• (Z)-4-decenal
• CIS-4-DECENAL
• 4-cis-Decenal
• cis-4-decen-1-al
• Dec-4cis-enal
• DECENAL-4-CIS
• FEMA 3264
• (z)-4-decena

• MDL： MFCD00007024
• InChIKey： CWRKZMLUDFBPAO-SREVYHEPSA-N
• Inchi： 1S/C10H18O/c1-2-3-4-5-6-7-8-9-10-11/h6-7,10H,2-5,8-9H2,1H3/b7-6-
• SMILES： CCCCC/C=C\CCC=O
• BRN： 2323646

Computed Properties

• Exact Mass: 154.13600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 7
• Monoisotopic Mass: 154.136
• Heavy Atom Count: 11
• Complexity: 105
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.1
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 17.1A^2

Experimental Properties

• LogP: 3.10200
• PSA: 17.07000
• Refractive Index: n20/D 1.443(lit.)
• Water Partition Coefficient: Not miscible in water.
• Boiling Point: 78-80 °C/10 mmHg(lit.)
• Melting Point: -16°C (estimate)
• Flash Point: Fahrenheit: 179.6 ° f < br / > Celsius: 82 ° C < br / >
• FEMA: 3264
• Color/Form: Colorless to yellowish liquid with orange and chicken like fat aroma2. density (g/ml, 25/4 ℃)
• Density: 0.847 g/mL at 25 °C(lit.)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Medium-chain aldehydes